Cas no 2113-10-2 (Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1))

Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1) structure
2113-10-2 structure
Product Name:Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1)
CAS No:2113-10-2
MF:C11H18ClN5
MW:255.747120380402
CID:285389
PubChem ID:24196104
Update Time:2025-04-19

Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1)
    • CTK1A6958
    • NSC142091
    • NSC-142091
    • NSC210976
    • NSC-210976
    • SureCN7846083
    • DTXSID00638766
    • 2113-10-2
    • N-(Diaminomethylidene)-N''-(3-phenylpropyl)guanidine--hydrogen chloride (1/1)
    • SCHEMBL7846083
    • Inchi: 1S/C11H17N5.ClH/c12-10(13)16-11(14)15-8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8H2,(H6,12,13,14,15,16);1H
    • InChI Key: OQGJOGYZSNESIK-UHFFFAOYSA-N
    • SMILES: Cl.N(=C(/N=C(\N)/N)\N)\CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.14861
  • Monoisotopic Mass: 255.1250733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 102.78
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